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Compound of Interest

Compound Name: 3,5-Difluorobenzoic acid

Cat. No.: B1295007 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of 3,5-
Difluorobenzoic acid, a common reagent in pharmaceutical and agrochemical synthesis.

Adherence to these protocols is critical to mitigate risks and maintain a safe research

environment.

Essential Safety and Hazard Information
3,5-Difluorobenzoic acid is classified as a hazardous substance, causing skin and serious

eye irritation, and may cause respiratory irritation.[1][2] Therefore, appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat, should be worn at all times when handling this compound. Work should be conducted in a

well-ventilated area or under a chemical fume hood to avoid inhalation of dust or fumes.[3]

Quantitative Data Summary
While specific toxicity data such as LD50 and LC50 values for 3,5-Difluorobenzoic acid are

not readily available in published literature, the known physical and chemical properties are

summarized in the table below. The absence of comprehensive toxicity data underscores the

need for cautious handling and strict adherence to disposal protocols.
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Property Value Source

Molecular Formula C₇H₄F₂O₂ --INVALID-LINK--

Molecular Weight 158.10 g/mol --INVALID-LINK--

Appearance
White to off-white crystalline

solid
--INVALID-LINK--

Melting Point 121-123 °C --INVALID-LINK--

Boiling Point Not available -

Oral LD50 (Rat) No data available -

Dermal LD50 (Rabbit) No data available -

Inhalation LC50 (Rat) No data available -

OSHA PEL Not established -

Step-by-Step Disposal Protocol
The disposal of 3,5-Difluorobenzoic acid must be managed in accordance with all applicable

local, state, and federal regulations. As a halogenated organic compound, it requires specific

waste stream management.

Experimental Protocol: Waste Segregation and Disposal
Waste Identification and Classification:

Identify the waste as "Hazardous Chemical Waste" and "Halogenated Organic Solid."

Do not mix with non-halogenated waste streams, as this can complicate and increase the

cost of disposal.

Containerization:

Use a designated, properly labeled, and sealable waste container. The container must be

made of a material compatible with acidic and halogenated organic compounds (e.g.,

high-density polyethylene - HDPE).
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The label should clearly state "Hazardous Waste," "3,5-Difluorobenzoic Acid," and the

associated hazards (Irritant).

Collection of Waste:

Carefully transfer the solid waste into the designated container using a chemically

resistant spatula or scoop.

Avoid creating dust. If the material is a fine powder, consider wetting it slightly with a non-

reactive solvent (e.g., a small amount of the solvent used in the preceding experimental

step) to minimize dust generation, if this is compatible with the waste disposal company's

requirements.

For contaminated labware (e.g., weighing boats, gloves, wipes), place these in the same

solid waste container.

Storage:

Seal the waste container tightly.

Store the container in a designated satellite accumulation area (SAA) that is secure and

away from incompatible materials.

The SAA should be in a cool, dry, and well-ventilated location.

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for

3,5-Difluorobenzoic acid.

Maintain a record of the waste generated and its disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3,5-
Difluorobenzoic acid.
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Figure 1. Disposal Workflow for 3,5-Difluorobenzoic Acid
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Step 2: Classify as
'Halogenated Organic Waste'
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Figure 1. Disposal Workflow for 3,5-Difluorobenzoic Acid
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of 3,5-Difluorobenzoic acid, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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